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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B8070952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin AG 528, also known as Tyrphostin B66, is a potent inhibitor of protein tyrosine

kinases, specifically targeting the Epidermal Growth Factor Receptor (EGFR) and the Human

Epidermal Growth Factor Receptor 2 (ErbB2/HER2).[1][2][3][4] It is a valuable tool in cancer

research and drug development for studying signaling pathways implicated in cell proliferation,

differentiation, and survival. Accurate preparation of a stable stock solution is critical for

obtaining reliable and reproducible experimental results. This document provides detailed

application notes and a protocol for preparing a stock solution of Tyrphostin AG 528 in

Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key quantitative data for Tyrphostin AG 528.
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Property Value Source(s)

Molecular Weight 306.32 g/mol [1][2][5][6]

Molecular Formula C₁₈H₁₄N₂O₃ [1][2][5][6]

CAS Number 133550-49-9 [1][5][6]

IC₅₀ for EGFR 4.9 µM [1][2][3][5]

IC₅₀ for ErbB2/HER2 2.1 µM [1][2][3][5]

Solubility in DMSO
20 - 61 mg/mL (65.3 - 199.1

mM)
[1][2][5][7]

Signaling Pathway Inhibition
Tyrphostin AG 528 exerts its biological effects by inhibiting the autophosphorylation of EGFR

and ErbB2, thereby blocking downstream signaling cascades that promote tumor growth.
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Caption: Inhibition of EGFR and ErbB2 signaling by Tyrphostin AG 528.

Experimental Protocol: Preparation of Tyrphostin
AG 528 Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Tyrphostin AG 528 in

DMSO.
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Materials
Tyrphostin AG 528 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure
Pre-weighing and Calculation:

Allow the vial of Tyrphostin AG 528 powder to equilibrate to room temperature before

opening to prevent condensation.

Calculate the required amount of Tyrphostin AG 528 and DMSO to prepare the desired

stock solution concentration. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 306.32 g/mol = 3.0632 mg

Dissolution:

Carefully weigh out the calculated amount of Tyrphostin AG 528 powder and place it in a

sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO. It is crucial to use fresh, high-quality

DMSO as it is hygroscopic, and absorbed moisture can significantly reduce the solubility

of Tyrphostin AG 528.[1]

Vortex the solution thoroughly for several minutes to aid dissolution. Gentle warming in a

water bath (not exceeding 37°C) or brief sonication can be used to facilitate the dissolution
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of the compound if necessary.[2] Visually inspect the solution to ensure that all the powder

has dissolved completely.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade

the compound.[1][5]

Store the aliquots at -20°C or -80°C for long-term storage.[1][2]

Storage and Stability
Powder: Store the lyophilized powder at -20°C for up to 3 years.[1][2]

Stock Solution in DMSO:

Store at -20°C for up to 1 month.[1][2][5]

Store at -80°C for up to 1 year for optimal stability.[1]

Experimental Workflow
The following diagram illustrates the workflow for preparing the Tyrphostin AG 528 stock

solution.
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Caption: Workflow for preparing Tyrphostin AG 528 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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